Acetylides
Acetylides are a class of chemical compounds derived from acetic acid through nucleophilic substitution, featuring a carbon atom bonded to two lithium atoms with a double bond to another carbon. These compounds are primarily used in organic synthesis as versatile reagents due to their reactivity and stability. They can be utilized for the preparation of various functionalized hydrocarbons and alcohols. Additionally, acetylides play an important role in the formation of metal complexes and have applications in materials science, particularly in the development of conductive polymers and composites. Their unique properties make them indispensable tools in modern chemistry, offering a broad range of opportunities for innovation in pharmaceuticals, electronics, and catalysis.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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4-Chloro-1-butyne | 51908-64-6 | C4H5Cl |
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4-bromobut-1-yne | 38771-21-0 | C4H5Br |
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5-Chloropent-1-yne | 14267-92-6 | C5H7Cl |
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pent-4-yn-1-ol | 5390-04-5 | C5H8O |
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3,4,4-trimethylpent-1-yne | 52763-16-3 | C8H14 |
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3-Butyn-1-ol | 927-74-2 | C4H6O |
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2-Methylbut-3-yn-2-amine | 2978-58-7 | C5H9N |
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1-Octadecyne | 629-89-0 | C18H34 |
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1-Pentyne, 5-[(1,1-dimethylethyl)thio]- | 79496-58-5 | C9H16S |
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1-Dodecyne | 765-03-7 | C12H22 |
Related Literature
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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